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Compound of Interest

Compound Name: Pd(dppf)CI2 DCM

Cat. No.: B13079318

For Immediate Release

A comprehensive guide detailing the molecular structure and synthesis of [1,1'-
Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) complex with dichloromethane
(Pd(dppf)Cl2-DCM). This document serves as an essential resource for researchers, scientists,
and professionals in drug development, providing in-depth structural data, experimental
protocols, and visual representations to facilitate a deeper understanding of this pivotal
catalyst.

Molecular Structure and Properties

Pd(dppf)Clz-DCM is an orange-red crystalline solid with the chemical formula CssHzoClaFeP2Pd
and a molecular weight of approximately 816.64 g/mol .[1][2] The core of its structure features
a palladium atom in a square-planar coordination geometry. The palladium center is bound to
the two phosphorus atoms of the 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand and two
chloride ions. The dichloromethane (DCM) molecule is not directly coordinated to the palladium
atom but is incorporated into the crystal lattice as a solvent of crystallization.[3]

Crystallographic Data

While a definitive public crystallographic information file (CIF) for the dichloromethane adduct is
not readily available in the searched literature, the general structural characteristics are well-
understood from related studies. The square-planar geometry around the palladium(ll) center is
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a key feature of this class of compounds. For illustrative purposes, a general representation of
the molecular structure is provided.

Table 1: General Physicochemical Properties of Pd(dppf)Cl>:DCM

Property Value

Chemical Formula CssHs0ClsFeP2Pd

Molecular Weight 816.64 g/mol

Appearance Orange to dark red powder[4]
Melting Point 275-280 °C[4]

Solubility Insoluble in water[4]

Experimental Protocols
Synthesis of Pd(dppf)Cl>-DCM

A common and efficient method for the synthesis of Pd(dppf)Cl=-DCM involves the direct
reaction of a palladium(ll) salt with the dppf ligand in dichloromethane, which also serves as
the crystallization solvent.

Protocol:

o Preparation of Palladium Precursor Solution: Dissolve 2.00 grams of sodium
tetrachloropalladate(ll) (NazPdCls) in 30 mL of anhydrous ethanol. This will form an ethanol
solution of the palladium salt.

e Preparation of dppf Solution: In a separate flask, dissolve 4.15 grams of 1,1'-
bis(diphenylphosphino)ferrocene (dppf) in 41 mL of dichloromethane.

» Reaction and Crystallization: Under a continuous stream of inert gas (e.g., argon or nitrogen)
and with constant stirring, slowly add the ethanolic palladium salt solution to the dppf solution
at room temperature (25 °C).
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« Isolation: Continue stirring the reaction mixture for 1 hour. The product, Pd(dppf)Cl2:DCM,

will precipitate as orange-red crystals.

 Purification: Collect the crystals by filtration, wash with ethanol, and dry under vacuum. This
one-step synthesis typically yields a product with a purity of over 99%.[1]

Molecular and Logical Diagrams

To visually represent the molecular structure and the synthesis workflow, the following
diagrams have been generated using the DOT language.

dppf ligand

Click to download full resolution via product page

Caption: A simplified 2D representation of the Pd(dppf)Cl2-DCM molecular structure.
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Caption: Workflow for the one-step synthesis of Pd(dppf)Cl>:DCM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1'-Bis(diphenylphosphino)ferrocene-palladium(ll)dichloride dichloromethane complex
Manufacturer - UIV CHEM [riyngroup.com]

2. americanelements.com [americanelements.com]

3. Pd(dppf)CI2 DCM | Benchchem [benchchem.com]
e 4. americanelements.com [americanelements.com]

To cite this document: BenchChem. [Unveiling the Molecular Architecture of
Pd(dppf)Cl2-DCM: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13079318#what-is-the-structure-of-pd-dppf-cl-dcm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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